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Compound of Interest

Compound Name: Butyl Stearate

Cat. No.: B1677921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of butyl stearate in a

range of common organic solvents. Butyl stearate, the butyl ester of stearic acid, is a non-

toxic, biodegradable, and colorless to pale yellow oily liquid. It finds extensive application in the

pharmaceutical, cosmetic, and food industries as an emollient, plasticizer, and lubricant.[1][2] A

thorough understanding of its solubility is critical for formulation development, manufacturing

processes, and quality control.

Physicochemical Properties of Butyl Stearate
A summary of the key physicochemical properties of butyl stearate is presented in Table 1.
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Property Value Reference

Chemical Name Butyl octadecanoate [3][4]

CAS Number 123-95-5 [3]

Molecular Formula C22H44O2

Molecular Weight 340.58 g/mol

Appearance
Colorless to pale yellow oily

liquid or waxy solid

Melting Point 17-22 °C

Boiling Point 220 °C @ 25 mmHg

Density 0.861 g/mL at 20 °C

Solubility of Butyl Stearate
The solubility of a substance is fundamentally governed by the principle of "like dissolves like,"

where solutes tend to dissolve in solvents with similar polarity. Butyl stearate possesses a

long, nonpolar hydrocarbon tail (from stearic acid) and a more polar ester head. This

amphiphilic nature dictates its solubility profile.

Qualitative and Quantitative Solubility Data
While extensive quantitative solubility data for butyl stearate in all organic solvents is not

readily available in published literature, a comprehensive qualitative and semi-quantitative

understanding has been established. Butyl stearate is generally soluble in nonpolar and

moderately polar organic solvents and insoluble in highly polar solvents like water.

Table 2 summarizes the solubility of butyl stearate in various solvents.
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Solvent Solvent Type Solubility Notes Reference

Water
Highly Polar

Protic
Insoluble

1.7 mg/mL at 25

°C; 0.29% w/w at

25 °C

Ethanol Polar Protic
Soluble /

Miscible
Miscible

Acetone Polar Aprotic
Very Soluble /

Miscible
Miscible

Chloroform Moderately Polar Soluble

Diethyl Ether Nonpolar Soluble

Hexane Nonpolar Soluble

Toluene
Nonpolar

(Aromatic)
Soluble

Soluble in

aromatic

hydrocarbons

Mineral Oil Nonpolar Soluble

Vegetable Oils Nonpolar Soluble

Experimental Protocols for Solubility Determination
The solubility of butyl stearate can be determined using several established experimental

methods. The choice of method often depends on the required precision, the properties of the

solute and solvent, and the available equipment. Two common methods are the gravimetric

method and the spectroscopic method.

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid or liquid in a solvent. It relies on the direct measurement of the mass of the

solute dissolved in a known mass or volume of the solvent at a specific temperature.

Methodology:
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Saturation: An excess amount of butyl stearate is added to a known volume or mass of the

organic solvent in a sealed container.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a

constant temperature for a sufficient period to ensure that equilibrium is reached and the

solution is saturated.

Separation: The undissolved butyl stearate is separated from the saturated solution by

filtration or centrifugation.

Solvent Evaporation: A precisely measured aliquot of the clear, saturated solution is

transferred to a pre-weighed container. The solvent is then carefully evaporated under

controlled conditions (e.g., in a vacuum oven) to leave behind the dissolved butyl stearate.

Mass Determination: The container with the butyl stearate residue is weighed. The mass of

the dissolved butyl stearate is determined by subtracting the initial mass of the empty

container.

Calculation: The solubility is calculated as the mass of the dissolved butyl stearate per unit

volume or mass of the solvent (e.g., g/100 mL or g/100 g).

Preparation Separation Analysis

Add excess Butyl Stearate to Solvent Equilibrate at Constant Temperature
Agitate

Filter or Centrifuge Collect Saturated Solution Evaporate Solvent Weigh Residue Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of solubility.

UV-Vis Spectroscopic Method
For compounds that absorb ultraviolet or visible light, UV-Vis spectroscopy offers a sensitive

and often more rapid method for determining solubility. This method requires the creation of a

calibration curve to relate absorbance to concentration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1677921?utm_src=pdf-body
https://www.benchchem.com/product/b1677921?utm_src=pdf-body
https://www.benchchem.com/product/b1677921?utm_src=pdf-body
https://www.benchchem.com/product/b1677921?utm_src=pdf-body
https://www.benchchem.com/product/b1677921?utm_src=pdf-body
https://www.benchchem.com/product/b1677921?utm_src=pdf-body
https://www.benchchem.com/product/b1677921?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Calibration Curve: A series of standard solutions of butyl stearate in the solvent of interest

are prepared at known concentrations. The absorbance of each standard is measured at the

wavelength of maximum absorbance (λmax). A calibration curve of absorbance versus

concentration is then plotted.

Saturation and Equilibration: A saturated solution of butyl stearate is prepared as described

in the gravimetric method (steps 1 and 2).

Separation and Dilution: After separation of the undissolved solute, a clear aliquot of the

saturated solution is carefully withdrawn and diluted with a known volume of the solvent to

bring its concentration within the linear range of the calibration curve.

Absorbance Measurement: The absorbance of the diluted solution is measured at λmax.

Concentration Determination: The concentration of the diluted solution is determined from

the calibration curve.

Solubility Calculation: The solubility of butyl stearate in the solvent is calculated by taking

into account the dilution factor.

Factors Influencing Solubility
The solubility of butyl stearate is influenced by several factors, primarily the chemical nature of

the solvent and the temperature.

Solvent Polarity
The principle of "like dissolves like" is a fundamental concept in predicting solubility. The long

hydrocarbon chain of butyl stearate makes it predominantly nonpolar. Consequently, it exhibits

higher solubility in nonpolar and moderately polar solvents that can effectively solvate the

nonpolar alkyl chain. Its solubility decreases significantly in highly polar solvents like water,

where the strong intermolecular forces of the solvent cannot be overcome to accommodate the

large nonpolar solute molecule.
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Solvent Polarity

Butyl Stearate Solubility
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Caption: Relationship between solvent polarity and butyl stearate solubility.

Temperature
For most solid and liquid solutes dissolving in liquid solvents, solubility increases with

temperature. While specific data on the temperature dependence of butyl stearate solubility in

various organic solvents is not widely published, it is generally expected to follow this trend.

Increased thermal energy helps to overcome the intermolecular forces in both the solute and

the solvent, facilitating the dissolution process.

Conclusion
Butyl stearate is a versatile excipient with a solubility profile that makes it compatible with a

wide range of nonpolar and moderately polar organic solvents. This technical guide has

provided a summary of its known solubility characteristics and detailed experimental protocols

for its determination. For researchers and formulation scientists, a clear understanding of these

properties is essential for the successful development of pharmaceutical and other formulated

products containing butyl stearate. Further research to quantify the solubility of butyl stearate
in a broader range of organic solvents at various temperatures would be a valuable contribution

to the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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